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Compound of Interest

Compound Name: Apigenin-4'-glucoside

Cat. No.: B15055764

For Researchers, Scientists, and Drug Development Professionals

Introduction

Apigenin-4'-glucoside, a flavonoid glycoside, is a significant natural compound found in a
variety of plants. As the glycosidic form of apigenin, it exhibits a range of biological activities
and serves as a crucial analyte in phytochemical analysis, quality control of herbal products,
and drug discovery. The presence of the glucose moiety at the 4'-position influences its
solubility, stability, and bioavailability compared to its aglycone, apigenin. These application
notes provide detailed protocols and data for the use of Apigenin-4'-glucoside as a standard
in phytochemical analysis.

Physicochemical Properties and Data

Accurate quantitative analysis relies on a thorough understanding of the physicochemical
properties of the standard compound.
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Property Value Source

Molecular Formula C21H20010 N/A

Molecular Weight 432.38 g/mol N/A

Appearance Yellowish powder N/A

Melting Point 234-235 °C [1]

UV max (in Methanol) 268 nm, 335 nm [2]
Solubility

The solubility of Apigenin-4'-glucoside is crucial for preparing standard solutions for analysis.
While extensive data for Apigenin-4'-glucoside is not readily available, data for the closely
related aglycone, apigenin, provides a useful reference. Generally, glycosylation increases
water solubility compared to the aglycone.

Table of Apigenin Solubility (as a reference)

Solvent Solubility Temperature Source
Water 1.83 pg/mL 25°C [3]
Ethanol 0.3 mg/mL Not Specified [4]
DMSO 15 mg/mL Not Specified [4]

Dimethylformamide

25 mg/mL Not Specified 4
(DMF) g P [4]

Note: Apigenin-4'-glucoside is expected to have higher solubility in polar solvents like water,
methanol, and ethanol compared to apigenin.

Stability

The stability of Apigenin-4'-glucoside is critical for accurate quantification. Studies on
apigenin glycosides indicate that they are relatively stable under certain conditions. Apigenin 7-
O-glucoside, a similar compound, shows high stability at pH 3, 5, and 7 when heated to 100°C
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for up to 5 hours. However, the aglycone, apigenin, degrades more rapidly at neutral and
alkaline pH.[5] It is recommended to store standard solutions in a refrigerator at 4°C and
protect them from light to minimize degradation. For long-term storage, solutions should be
kept at -20°C.

Experimental Protocols
Preparation of Standard Stock and Working Solutions

Objective: To prepare accurate and stable standard solutions of Apigenin-4'-glucoside for
calibration curves and quality control.

Materials:

Apigenin-4'-glucoside reference standard

HPLC-grade methanol or ethanol[4]

Volumetric flasks (10 mL, 50 mL, 100 mL)

Analytical balance

Pipettes
Protocol:
e Stock Solution (1 mg/mL):

o Accurately weigh 10 mg of Apigenin-4'-glucoside reference standard.

o

Transfer the weighed standard to a 10 mL volumetric flask.

[e]

Add a small amount of HPLC-grade methanol or ethanol to dissolve the standard.

o

Sonicate for 5-10 minutes to ensure complete dissolution.

[¢]

Bring the volume up to the 10 mL mark with the same solvent.

[¢]

Stopper the flask and invert several times to ensure homogeneity.
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o Store the stock solution at 4°C in a dark, airtight container.

e Working Solutions:

o Prepare a series of working solutions by diluting the stock solution with the mobile phase

to be used in the analysis.
o For a typical calibration curve, concentrations may range from 1 pg/mL to 100 pg/mL.

o For example, to prepare a 10 ug/mL working solution, pipette 100 pL of the 1 mg/mL stock
solution into a 10 mL volumetric flask and bring it to volume with the mobile phase.
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High-Performance Liquid Chromatography (HPLC)
Protocol for Quantification

Objective: To provide a robust HPLC method for the separation and quantification of Apigenin-

4'-glucoside in phytochemical samples.

Instrumentation and Conditions:

Parameter Recommended Setting

A system with a pump, autosampler, column

HPLC System
oven, and PDA or UV detector

C18 reversed-phase column (e.g., 4.6 x 250

Column _ _
mm, 5 um particle size)

_ A) 0.1% Formic acid in WaterB) Acetonitrile or
Mobile Phase
Methanol

A typical gradient could be:0-5 min: 20% B5-15
Gradient Elution min: 20-50% B15-25 min: 50-90% B25-30 min:
90% B30-35 min: 90-20% B (re-equilibration)

Flow Rate 1.0 mL/min

Column Temperature 30°C

Injection Volume 10-20 pL

Detection Wavelength 335 nm or 268 nm[2]
Protocol:

e System Preparation:
o Prepare the mobile phases and degas them thoroughly.

o Equilibrate the HPLC system with the initial mobile phase composition for at least 30
minutes or until a stable baseline is achieved.
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» Calibration Curve:
o Inject the prepared working standard solutions in increasing order of concentration.
o Record the peak area for each concentration.

o Plot a calibration curve of peak area versus concentration. The curve should have a
correlation coefficient (R2) of = 0.999.

o Sample Analysis:

[e]

Prepare the sample extract by dissolving it in the initial mobile phase composition and
filtering it through a 0.45 um syringe filter.

[e]

Inject the prepared sample solution into the HPLC system.

o

Identify the Apigenin-4'-glucoside peak by comparing its retention time with that of the
standard.

o

Quantify the amount of Apigenin-4'-glucoside in the sample using the calibration curve.
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Liquid Chromatography-Mass Spectrometry (LC-MS)
Protocol for Identification and Quantification

Objective: To provide a sensitive and selective LC-MS method for the identification and

quantification of Apigenin-4'-glucoside.

Instrumentation and Conditions:
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Parameter

Recommended Setting

LC System

UPLC or HPLC system

Mass Spectrometer

Triple Quadrupole (QqQ) or Quadrupole Time-
of-Flight (Q-TOF)

lonization Source

Electrospray lonization (ESI), negative mode

Column

C18 reversed-phase column (e.g., 2.1 x 100

mm, 1.8 um particle size)

Mobile Phase

A) 0.1% Formic acid in WaterB) Acetonitrile or

Methanol

Gradient Elution

A typical gradient can be adapted from the

HPLC method, with adjustments for the shorter

column.
Flow Rate 0.2-0.4 mL/min
Column Temperature 40°C
Injection Volume 1-5puL

MS Parameters

Optimize based on the specific instrument.
Typical parameters include:- Capillary voltage:
3.0-4.0 kV- Cone voltage: 20-40 V- Source
temperature: 120-150°C- Desolvation
temperature: 350-450°C

MRM Transitions (for QqQ)

Precursor ion [M-H]~: m/z 431.1Product ions:
m/z 269.1 (aglycone fragment) and others.
These should be optimized by direct infusion of

the standard.

Protocol:
o System Preparation and Calibration:

o Prepare and degas mobile phases.
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o Equilibrate the LC-MS system.

o Perform mass calibration of the mass spectrometer according to the manufacturer's
instructions.

o Standard and Sample Preparation:

o Prepare standard and sample solutions as described in the HPLC protocol, using LC-MS
grade solvents.

e Method Development (if necessary):

o Infuse a standard solution of Apigenin-4'-glucoside directly into the mass spectrometer
to determine the optimal ionization parameters and identify characteristic product ions for
MRM analysis.

e Analysis:

o

Inject the standard solutions to generate a calibration curve.

[¢]

Inject the sample solutions.

o

Identify Apigenin-4'-glucoside based on its retention time and specific MRM transitions
or accurate mass measurement (Q-TOF).

[¢]

Quantify using the calibration curve.

Signaling Pathways Involving Apigenin

Apigenin, the aglycone of Apigenin-4'-glucoside, is known to modulate several key signaling
pathways involved in cellular processes like inflammation, proliferation, and apoptosis.
Understanding these pathways is crucial for researchers in drug development.
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Conclusion

Apigenin-4'-glucoside is a vital standard for the accurate phytochemical analysis of various

plant materials and herbal products. The protocols and data presented in these application

notes provide a comprehensive guide for researchers, scientists, and drug development

professionals. Proper handling, storage, and use of Apigenin-4'-glucoside as a reference
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standard, in conjunction with robust analytical methods like HPLC and LC-MS, will ensure
reliable and reproducible results. Further research into the specific properties and biological
activities of Apigenin-4'-glucoside will continue to enhance its importance in natural product
science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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